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Compound of Interest

Compound Name: Reveromycin C

Cat. No.: B1146581 Get Quote

Technical Support Center: Reveromycin C
This technical support center provides essential information for researchers, scientists, and

drug development professionals working with Reveromycin C. Below you will find

troubleshooting guides and frequently asked questions (FAQs) to address common challenges

encountered during experimental procedures, with a focus on solubility and handling.

Frequently Asked Questions (FAQs)
Q1: What is Reveromycin C and what is its primary mechanism of action?

A1: Reveromycin C is a polyketide antibiotic isolated from Streptomyces sp. It is a potent

inhibitor of eukaryotic cell growth. Its primary mechanism of action is the selective inhibition of

eukaryotic cytoplasmic isoleucyl-tRNA synthetase (IleRS).[1][2] This enzyme is crucial for

protein synthesis, as it attaches the amino acid isoleucine to its corresponding tRNA. By

inhibiting IleRS, Reveromycin C effectively halts protein synthesis, leading to cell growth arrest

and apoptosis.[1]

Q2: In what solvents is Reveromycin C soluble?

A2: Reveromycin C is soluble in a range of organic solvents including methanol, ethanol,

dimethylformamide (DMF), and dimethyl sulfoxide (DMSO). It is poorly soluble in water and

acidic solutions.

Q3: What are the recommended storage conditions for Reveromycin C?
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A3: Reveromycin C powder should be stored at -20°C. Stock solutions in organic solvents

such as DMSO can also be stored at -20°C for short-term use. For long-term storage, it is

advisable to aliquot stock solutions to avoid repeated freeze-thaw cycles.

Q4: How does pH affect the activity of Reveromycin C?

A4: The activity of Reveromycin A, a closely related analog, is enhanced in acidic

environments.[3] This is because the acidic conditions suppress the dissociation of the

carboxylic acid groups on the molecule, making it more cell-permeable.[1] It is likely that

Reveromycin C behaves similarly. This property is particularly relevant in studies involving

acidic microenvironments, such as in cancer research or studies on osteoclasts.

Q5: Is Reveromycin C known to inhibit any signaling pathways other than protein synthesis?

A5: Yes, Reveromycin C is described as an inhibitor of mitogenic activity induced by epidermal

growth factor (EGF). Its analog, Reveromycin A, has been shown to inhibit transforming growth

factor-alpha (TGF-α)-dependent cell proliferation in human ovarian carcinoma cells. TGF-α is a

ligand for the EGF receptor (EGFR). This suggests that Reveromycin C may interfere with the

EGFR signaling pathway, although the precise downstream mechanism of this inhibition is not

fully elucidated.

Troubleshooting Guides
Issue 1: Precipitation of Reveromycin C in Aqueous
Solutions
Question: I dissolved Reveromycin C in DMSO to make a stock solution. When I add it to my

aqueous buffer or cell culture medium, a precipitate forms immediately. How can I prevent this?

Answer: This is a common issue with hydrophobic compounds like Reveromycin C. The

precipitation, often called "crashing out," occurs because the compound is poorly soluble in the

aqueous environment when the DMSO is diluted. Here are several solutions:

Decrease the Final Concentration: The final concentration of Reveromycin C in your

aqueous solution may be too high. Try working with a lower final concentration.
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Use a Serial Dilution Approach: Instead of adding the concentrated DMSO stock directly to

your final volume, perform an intermediate dilution step.

Dilute your concentrated DMSO stock in pre-warmed (37°C) buffer or media.

Add this intermediate dilution to the final volume of pre-warmed buffer or media while

gently vortexing.

Increase the Solvent Concentration (with caution): If your experimental system allows, you

can slightly increase the final percentage of DMSO. However, be mindful that DMSO can

have its own biological effects and is typically kept below 0.5% (v/v) in cell culture

experiments.

Sonication: In some cases, brief sonication of the final solution can help to dissolve fine

precipitates. Use a bath sonicator to avoid heating the sample.

Issue 2: Inconsistent Experimental Results
Question: I am observing high variability in the biological effects of Reveromycin C between

experiments. What could be the cause?

Answer: Inconsistent results can stem from several factors related to the handling of

Reveromycin C:

Stock Solution Inhomogeneity: Ensure your DMSO stock solution is completely dissolved

and homogenous before each use. If stored frozen, allow it to thaw completely at room

temperature and vortex gently before making dilutions.

Degradation: While generally stable when stored properly, repeated freeze-thaw cycles can

lead to degradation. Prepare small aliquots of your stock solution to minimize this. Protect

the stock solution from light.

Adsorption to Plastics: Hydrophobic compounds can adsorb to the surface of plastic tubes

and pipette tips. To minimize this, use low-adhesion plastics or pre-rinse pipette tips with the

solvent.
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pH of the Medium: As the activity of Reveromycins can be pH-dependent, ensure the pH of

your experimental buffer or cell culture medium is consistent across all experiments.

Data Presentation
Table 1: Solubility of Reveromycin C

Solvent Solubility

Methanol Soluble

Ethanol Soluble

Dimethylformamide (DMF) Soluble

Dimethyl Sulfoxide (DMSO) Soluble

Water Poor

Acidic Solutions Poorly Soluble

Note: Quantitative solubility data (e.g., mg/mL) is not readily available in the provided search

results. It is recommended to determine the solubility limit for your specific application

empirically.

Experimental Protocols
Protocol 1: Preparation of a Reveromycin C Stock
Solution

Materials:

Reveromycin C (powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, low-adhesion microcentrifuge tubes

Procedure:
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1. Equilibrate the Reveromycin C vial to room temperature before opening to prevent

condensation.

2. Weigh the desired amount of Reveromycin C in a sterile microcentrifuge tube.

3. Add the appropriate volume of anhydrous DMSO to achieve the desired stock

concentration (e.g., 10 mM).

4. Vortex the solution until the Reveromycin C is completely dissolved. Gentle warming in a

37°C water bath can aid dissolution.

5. Visually inspect the solution to ensure there are no visible particles.

6. Aliquot the stock solution into smaller volumes in sterile, low-adhesion microcentrifuge

tubes to minimize freeze-thaw cycles.

7. Store the aliquots at -20°C, protected from light.

Protocol 2: Dilution of Reveromycin C for Cell Culture
Experiments

Materials:

Reveromycin C stock solution (in DMSO)

Pre-warmed (37°C) complete cell culture medium

Sterile tubes

Procedure:

1. Thaw an aliquot of the Reveromycin C stock solution at room temperature and vortex

gently.

2. Intermediate Dilution (Recommended):

Prepare an intermediate dilution of the stock solution in pre-warmed cell culture

medium. For example, to achieve a final concentration of 1 µM from a 10 mM stock, you
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could first dilute 1 µL of the stock into 99 µL of medium to get a 100 µM intermediate

solution.

3. Final Dilution:

Add the required volume of the intermediate dilution (or the stock solution if not

performing an intermediate dilution) to the final volume of pre-warmed cell culture

medium while gently swirling the plate or tube. For example, add 10 µL of the 100 µM

intermediate solution to 990 µL of medium to get a final concentration of 1 µM.

4. The final concentration of DMSO should be kept as low as possible, typically below 0.5%

(v/v). Remember to include a vehicle control (medium with the same final concentration of

DMSO) in your experiment.
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Caption: Mechanism of Action of Reveromycin C.
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Caption: Recommended workflow for preparing Reveromycin C solutions.
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Caption: Inhibition of EGF-dependent cell proliferation by Reveromycin C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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